XYLOGLUCAN

• CAS No.: 37294-28-3
• Synonyms: Glucoxylan

Description

Xyloglucan is a hemicellulose that occurs in the primary cell wall of all vascular plants. It is the most abundant hemicellulose in the primary cell wall of many dicotyledonous plants . This compound has a cellulose-like backbone consisting of β-(1→4)-linked D-glucopyranose residues, with side chains attached to position 6 of the glucose residues . This compound plays a crucial role in the structure and function of plant cell walls, contributing to cell wall extensibility and stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

Xyloglucan oligosaccharides can be produced through biocatalytic methods. One scalable method involves treating tamarind kernel powder with a highly specific endo-xyloglucanase at high-solids content, followed by β-galactosidase treatment to reduce this compound complexity . This method avoids chromatography and other fractionation steps, making it efficient and environmentally friendly.

Industrial Production Methods

Industrial production of this compound typically involves extracting it from natural sources such as tamarind seeds. The process includes boiling, centrifugation, and precipitation to obtain purified this compound . This method is widely used due to its simplicity and effectiveness in producing large quantities of this compound for various applications.

Chemical Reactions Analysis

Types of Reactions

Xyloglucan undergoes several types of chemical reactions, including:

Oxidation: Galactose oxidase can be used to selectively oxidize the galactosyl ends of this compound side chains.

Hydrolysis: This compound can be hydrolyzed by specific enzymes such as endo-xyloglucanase, which cleaves the polysaccharide into smaller oligosaccharides.

Common Reagents and Conditions

Galactose oxidase: Used for selective oxidation of galactosyl residues.

Endo-xyloglucanase: Employed for hydrolyzing this compound into oligosaccharides.

Major Products Formed

Oxidation: Carboxylated this compound derivatives.

Hydrolysis: This compound oligosaccharides such as the heptasaccharide XXXG.

Scientific Research Applications

Xyloglucan has a wide range of scientific research applications:

Chemistry: Used as a model compound for studying polysaccharide interactions and as a substrate for enzymatic reactions.

Biology: Plays a role in plant cell wall structure and function, influencing cell growth and development.

Medicine: Utilized in the development of hydrogels for wound dressings, mucosal protection, and ocular lubrication.

Industry: Applied in the production of biodegradable materials, food additives, and as a stabilizer in various products.

Mechanism of Action

Xyloglucan binds to the surface of cellulose microfibrils, linking them together and contributing to cell wall stability . It is the substrate of this compound endotransglycosylase, which cuts and ligates xyloglucans, integrating new xyloglucans into the cell wall . This compound also interacts with alpha-expansin, promoting cell wall enlargement . These interactions are crucial for maintaining cell wall integrity and facilitating cell growth.

Comparison with Similar Compounds

Xyloglucan is similar to other hemicelluloses such as arabinoxylans and glucomannans. it is unique in its structure and function:

Arabinoxylans: Composed of β-1,4 linked glucose molecules with fewer side chains compared to this compound.

Glucomannans: Consist of a backbone of β-1,4 linked glucose and mannose residues, differing from the xylosylated glucan backbone of this compound.

This compound’s unique structure allows it to form strong interactions with cellulose microfibrils, making it a critical component of plant cell walls .

Biological Activity

Xyloglucan is a hemicellulosic polysaccharide predominantly found in the primary cell walls of vascular plants. Its structure consists of a glucan backbone with xylose side chains, making it a significant component in plant cell wall architecture. This article explores the biological activities of this compound, focusing on its interactions with microorganisms, therapeutic applications, and enzymatic degradation mechanisms.

Structure and Composition

This compound is characterized by a β-(1→4)-D-glucan backbone with α-D-xylosyl residues attached at various positions. The degree of substitution and the specific arrangement of these side chains can vary significantly among different plant species, influencing its functional properties in the cell wall.

Enzymatic Degradation and Microbial Interactions

This compound serves as a substrate for various microorganisms, particularly bacteria that inhabit plant-associated environments. Notably, Ruminiclostridium cellulolyticum has developed specialized enzymatic systems to metabolize this compound efficiently. This bacterium utilizes a combination of endo- and exo-xyloglucanases to degrade this compound into oligosaccharides, which are then transported into the cell for further metabolism. The enzymes involved include:

• Endo-xyloglucanases : Break down this compound into shorter oligosaccharides.
• Exo-xyloglucanases : Further process these oligosaccharides into monosaccharides.

A study demonstrated that R. cellulolyticum could hydrolyze this compound at a concentration of 3.5 g/L within 24 hours, producing various oligosaccharides such as XXXG and XLXG .

Therapeutic Applications

Recent clinical trials have investigated the efficacy of this compound in treating gastrointestinal disorders. A triple-blind, randomized controlled trial assessed its effectiveness in children suffering from acute gastroenteritis. The results indicated that this compound was safe and effective, with a median time to resolution of diarrhea similar to that observed in the placebo group .

Table 1: Clinical Trial Summary

Parameter	This compound Group (n=43)	Placebo Group (n=37)
Median Time to Resolution (hrs)	24	24
Hospitalization Rate	10%	12%
Adverse Events	5%	8%

Molecular Mechanisms

Research has elucidated the molecular mechanisms underlying this compound's biological activity. In Xanthomonas pathogens, xyloglucans are depolymerized via specialized glycoside hydrolases, which not only facilitate nutrient acquisition but also play a role in virulence by triggering host defense responses . The enzymatic machinery involved includes:

• Glycoside Hydrolases : Enzymes that cleave glycosidic bonds.
• Acetylesterases : Modify xyloglucans to enhance their solubility and availability for microbial degradation.

Case Studies

• Microbial Utilization of this compound : A case study on Ruminiclostridium cellulolyticum highlighted its unique metabolic pathways for utilizing this compound as a carbon source. The bacterium employs an ATP-binding cassette transporter to import degraded oligosaccharides, which are then converted into usable sugars through a series of enzymatic reactions .
• Therapeutic Efficacy in Gastroenteritis : Another case study focused on the application of this compound in pediatric care for diarrhea management. The findings supported its potential as an adjunct therapy alongside rehydration strategies .